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Compound of Interest

Compound Name: Ethyl 2-amino-2-ethylhexanoate

Cat. No.: B584668

Ethyl 2-amino-2-ethylhexanoate: A
Physicochemical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of Ethyl
2-amino-2-ethylhexanoate. The information presented is based on currently accessible data.
It is important to note that experimental data for several key properties, as well as detailed
experimental protocols and specific biological pathway information, are not readily available in
the public domain.

Core Physicochemical Properties

Ethyl 2-amino-2-ethylhexanoate is a derivative of the amino acid 2-amino-2-ethylhexanoic
acid. Its core physicochemical properties are summarized in the table below. This information is
crucial for researchers involved in areas such as chemical synthesis, formulation development,
and analytical method development.
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Property Value Source
Molecular Formula C10H21NO2 ECHEMI[1]
Molecular Weight 187.28 g/mol ECHEMI[1]
Boiling Point 232.8 °C at 760 mmHg ECHEMI[1]
Density 0.932 g/cm? ECHEMI[1]
Flash Point 99.4 °C ECHEMI[1]
Refractive Index 1.446 ECHEMI[1]
Vapor Pressure 0.058 mmHg at 25 °C ECHEMI[1]
Computed XLogP3 2.1 ECHEMI
Hydrogen Bond Donor Count 1 ECHEMI
Hydrogen Bond Acceptor

Count 3 ECHEMI
Melting Point Data not available

Solubility Data not available

pKa Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Ethyl 2-amino-
2-ethylhexanoate are not readily available in the reviewed literature. General methods for the
esterification of amino acids and standard analytical techniques such as gas chromatography
(GC) and high-performance liquid chromatography (HPLC) would likely be applicable.
However, without specific studies on this compound, optimized protocols cannot be provided.

Biological Activity and Signaling Pathways

There is currently a lack of specific information in the public domain regarding the biological
activity and any associated signaling pathways of Ethyl 2-amino-2-ethylhexanoate. While the
parent compound, 2-ethylhexanoic acid, has been studied for its effects, these cannot be
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directly extrapolated to the ethyl ester derivative. Further research is required to elucidate the
biological role, if any, of this compound.

Due to the absence of defined experimental workflows or known signaling pathways for Ethyl
2-amino-2-ethylhexanoate, the mandatory visualization requirement using Graphviz cannot
be fulfilled at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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